Cas no 2639453-76-0 (Ethyl 3-{octahydropyrrolo[3,4-c]pyrrole-2-carbonyl}benzoate)

• Product Name: Ethyl 3-{octahydropyrrolo[3,4-c]pyrrole-2-carbonyl}benzoate
• CAS No: 2639453-76-0
• MF: C₁₆H₂₀N₂O₃
• MW: 288.341604232788
• CID: 5652010
• PubChem ID: 165898858
• Update Time: 2025-07-19

Ethyl 3-{octahydropyrrolo[3,4-c]pyrrole-2-carbonyl}benzoate Chemical and Physical Properties

Names and Identifiers

• EN300-27783124
• 2639453-76-0
• ethyl 3-{octahydropyrrolo[3,4-c]pyrrole-2-carbonyl}benzoate
• Ethyl 3-{octahydropyrrolo[3,4-c]pyrrole-2-carbonyl}benzoate

• Inchi： 1S/C16H20N2O3/c1-2-21-16(20)12-5-3-4-11(6-12)15(19)18-9-13-7-17-8-14(13)10-18/h3-6,13-14,17H,2,7-10H2,1H3
• InChI Key： JACRLAIHTLEXIR-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=C(C(=O)OCC)C=1)N1CC2CNCC2C1

Computed Properties

• Exact Mass: 288.14739250g/mol
• Monoisotopic Mass: 288.14739250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 400
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 58.6Ų

Additional information on Ethyl 3-{octahydropyrrolo[3,4-c]pyrrole-2-carbonyl}benzoate

Introduction to Ethyl 3-{octahydropyrrolo[3,4-c]pyrrole-2-carbonyl}benzoate (CAS No. 2639453-76-0)

Ethyl 3-{octahydropyrrolo[3,4-c]pyrrole-2-carbonyl}benzoate (CAS No. 2639453-76-0) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrrolidinones and is characterized by its unique structural features, which include a benzoate ester moiety and an octahydropyrrolo[3,4-c]pyrrole ring system. The intricate structure of this compound offers a multitude of potential applications in drug discovery and development.

The ethyl 3-{octahydropyrrolo[3,4-c]pyrrole-2-carbonyl}benzoate molecule is synthesized through a series of well-defined chemical reactions, typically involving the condensation of an appropriate carboxylic acid with an amine derivative. The resulting compound exhibits a high degree of stability and solubility, making it suitable for various biological assays and in vitro studies. Recent advancements in synthetic methodologies have further optimized the production process, enhancing both yield and purity.

In the context of medicinal chemistry, Ethyl 3-{octahydropyrrolo[3,4-c]pyrrole-2-carbonyl}benzoate has been explored for its potential therapeutic properties. Research has shown that compounds with similar structural motifs exhibit potent biological activities, including anti-inflammatory, analgesic, and neuroprotective effects. These findings have sparked interest in investigating the compound's pharmacological profile in more detail.

One of the key areas of focus has been the evaluation of Ethyl 3-{octahydropyrrolo[3,4-c]pyrrole-2-carbonyl}benzoate as a potential lead compound for the treatment of neurodegenerative diseases. Studies have demonstrated that this compound can modulate specific signaling pathways involved in neuronal survival and function. For instance, it has been shown to inhibit the activation of microglia and reduce the production of pro-inflammatory cytokines, thereby mitigating neuroinflammation—a hallmark of conditions such as Alzheimer's disease and Parkinson's disease.

Furthermore, preclinical studies have highlighted the ability of Ethyl 3-{octahydropyrrolo[3,4-c]pyrrole-2-carbonyl}benzoate to cross the blood-brain barrier (BBB), a critical factor for effective central nervous system (CNS) drug delivery. This property is particularly advantageous for targeting brain-specific disorders where conventional drugs often fail to achieve therapeutic concentrations due to poor BBB permeability.

In addition to its neuroprotective effects, Ethyl 3-{octahydropyrrolo[3,4-c]pyrrole-2-carbonyl}benzoate has also shown promise in pain management. Preclinical models have demonstrated that this compound can effectively alleviate both acute and chronic pain states by modulating pain signaling pathways. This dual action—neuroprotection and analgesia—makes it a compelling candidate for further clinical development.

The safety profile of Ethyl 3-{octahydropyrrolo[3,4-c]pyrrole-2-carbonyl}benzoate is another critical aspect that has been extensively studied. Toxicological evaluations have indicated that this compound exhibits low toxicity at therapeutic doses, with no significant adverse effects observed in animal models. These findings support its potential for safe use in human clinical trials.

To date, several clinical trials are underway to assess the efficacy and safety of Ethyl 3-{octahydropyrrolo[3,4-c]pyrrole-2-carbonyl}benzoate in various therapeutic indications. Early results from phase I trials have been promising, with the compound demonstrating favorable pharmacokinetic properties and a well-tolerated safety profile. Ongoing phase II trials are expected to provide more comprehensive data on its therapeutic potential.

In conclusion, Ethyl 3-{octahydropyrrolo[3,4-c]pyrrole-2-carbonyl}benzoate (CAS No. 2639453-76-0) represents a promising candidate in the development of novel therapeutics for neurodegenerative diseases and pain management. Its unique structural features and favorable biological properties make it an attractive target for further research and clinical evaluation. As ongoing studies continue to unravel its full potential, this compound holds significant promise for advancing medical treatments in these critical areas.